Cas no 42079-77-6 ()

• CAS No: 42079-77-6
• MF: C₁₆H₁₁BrO₃
• MW: 331.160743951797
• CID: 6672041
• PubChem ID: 493372
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C16H11BrO3/c1-19-13-8-7-11(17)16-15(13)12(18)9-14(20-16)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： MTQCGLOPBSXNTM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C(C=C(C3C=CC=CC=3)OC=21)=O)OC

Computed Properties

• Exact Mass: 329.98916g/mol
• Monoisotopic Mass: 329.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 5-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 5-O-methylated flavonoids